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Weed Management
Introduction Imazosulfuron is a sulfonylurea herbicide utilized for the selective, post-

emergence control of a wide range of weeds in rice paddies.[1][2] Its primary application

targets annual and perennial broadleaf weeds and sedges.[3] As a versatile herbicide, it can be

applied both pre-emergence and post-emergence, offering flexibility in weed management

strategies.[2] The herbicide is absorbed through the foliage and roots of the weeds, allowing it

to control both emerged and submerged species.[1]

Mechanism of Action Imazosulfuron functions by inhibiting the acetolactate synthase (ALS)

enzyme (EC 4.1.3.18), which is critical for the biosynthesis of branched-chain amino acids

(valine, leucine, and isoleucine) in susceptible plants.[1][4] This inhibition disrupts essential

protein synthesis and cell division, leading to the cessation of growth and eventual death of the

target weeds.[1][2] Effects are typically visible within a few days, with complete weed death

occurring within 2 to 4 weeks.[2]

Spectrum of Activity and Efficacy Imazosulfuron has demonstrated high efficacy against

several problematic weeds in rice cultivation. It is particularly effective against sedges and

broadleaf weeds.

Effective Control: Studies show excellent control (≥93%) of hemp sesbania (Sesbania

herbacea) and yellow nutsedge (Cyperus esculentus) when applied early post-emergence
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(EPOST) or pre-flood (PREFLD).[4][5]

Dominant Weeds: In transplanted rice, it effectively controls dominant weeds such as

Echinochloa colona, Cyperus iria, and Monochoria vaginalis.[6]

Dosage Response: The efficacy of Imazosulfuron is dose-dependent, with higher

application rates generally resulting in better weed control. For instance, increasing the dose

from 15 to 50 g a.i./ha significantly decreased weed density and dry weight.[6]

Crop Safety and Yield When used according to recommendations, Imazosulfuron exhibits

good selectivity in rice, with no significant phytotoxicity or injury observed.[4][5]

Yield Impact: Rice yields in plots treated with Imazosulfuron-containing programs (ranging

from 6,630 to 8,130 kg/ha ) have been found to be comparable to standard herbicide

programs and significantly higher than in untreated plots.[4][5]

Application Timing: In transplanted rice, application at 5 days after transplanting (DAT) has

been shown to be effective without harming the crop.[6][7]

Environmental Factors: Factors such as transplanting depth and water management can

influence rice plant safety. Deeper transplanting (e.g., 3cm) can mitigate potential

phytotoxicity under conditions of water leaching.[8]

Tank Mixtures and Herbicide Programs To achieve broad-spectrum weed control,

Imazosulfuron is often incorporated into herbicide programs and used in tank mixtures.

Common Tank Mix Partners: It can be effectively mixed with herbicides such as clomazone,

propanil, or quinclorac to control a wider range of weeds, including grasses.[4][5]

Sequential Application: A common program involves a pre-emergence application of an

Imazosulfuron mixture followed by a post-emergence or pre-flood application of other

herbicides.[4] For example, Imazosulfuron plus clomazone (PRE) followed by quinclorac

plus propanil (EPOST) has proven effective.[4][5]

Data Presentation
Table 1: Efficacy of Imazosulfuron on Key Rice Paddy Weeds
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Weed Species
Application
Rate (g a.i./ha)

Application
Timing

Weed Control
Efficacy (%)

Reference

Hemp Sesbania

(Sesbania

herbacea)

224 - 336
EPOST or

PREFLD
≥93% [4][5]

Yellow Nutsedge

(Cyperus

esculentus)

224 - 336
EPOST or

PREFLD
≥93% [4][5]

Echinochloa

colona
50 5 DAT Effective Control [6]

Cyperus iria 50 5 DAT Effective Control [6]

Monochoria

vaginalis
50 5 DAT Effective Control [6]

Broadleaf

Signalgrass

(Urochloa

platyphylla)

224 - 336
PRE, EPOST, or

PREFLD

Similar control

across timings
[4]

Barnyardgrass

(Echinochloa

crus-galli)

224 - 336
PRE, EPOST, or

PREFLD

Similar control

across timings
[4]

Table 2: Impact of Imazosulfuron Application on Rice Yield

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.researchgate.net/publication/261971149_Use_of_Imazosulfuron_in_Herbicide_Programs_for_Drill-Seeded_Rice_Oryza_sativa_in_the_Mid-South_United_States
https://www.cambridge.org/core/journals/weed-technology/article/abs/use-of-imazosulfuron-in-herbicide-programs-for-drillseeded-rice-oryza-sativa-in-the-midsouth-united-states/BA854C6754E77942365D83752B010F1D
https://www.researchgate.net/publication/261971149_Use_of_Imazosulfuron_in_Herbicide_Programs_for_Drill-Seeded_Rice_Oryza_sativa_in_the_Mid-South_United_States
https://www.cambridge.org/core/journals/weed-technology/article/abs/use-of-imazosulfuron-in-herbicide-programs-for-drillseeded-rice-oryza-sativa-in-the-midsouth-united-states/BA854C6754E77942365D83752B010F1D
https://www.researchgate.net/profile/Buddhadeb-Duary/publication/313114233_Efficacy_of_Imazosulfuron_on_Weed_Flora_and_Productivity_of_Wet_Season_Transplanted_Rice_in_West_Bengal/links/5890a626458515aeac92c7c1/Efficacy-of-Imazosulfuron-on-Weed-Flora-and-Productivity-of-Wet-Season-Transplanted-Rice-in-West-Bengal.pdf
https://www.researchgate.net/profile/Buddhadeb-Duary/publication/313114233_Efficacy_of_Imazosulfuron_on_Weed_Flora_and_Productivity_of_Wet_Season_Transplanted_Rice_in_West_Bengal/links/5890a626458515aeac92c7c1/Efficacy-of-Imazosulfuron-on-Weed-Flora-and-Productivity-of-Wet-Season-Transplanted-Rice-in-West-Bengal.pdf
https://www.researchgate.net/profile/Buddhadeb-Duary/publication/313114233_Efficacy_of_Imazosulfuron_on_Weed_Flora_and_Productivity_of_Wet_Season_Transplanted_Rice_in_West_Bengal/links/5890a626458515aeac92c7c1/Efficacy-of-Imazosulfuron-on-Weed-Flora-and-Productivity-of-Wet-Season-Transplanted-Rice-in-West-Bengal.pdf
https://www.researchgate.net/publication/261971149_Use_of_Imazosulfuron_in_Herbicide_Programs_for_Drill-Seeded_Rice_Oryza_sativa_in_the_Mid-South_United_States
https://www.researchgate.net/publication/261971149_Use_of_Imazosulfuron_in_Herbicide_Programs_for_Drill-Seeded_Rice_Oryza_sativa_in_the_Mid-South_United_States
https://www.benchchem.com/product/b037595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
Program

Application
Rate (g a.i./ha)

Rice Grain
Yield

Comparison Reference

Imazosulfuron

(various

programs)

N/A
6,630 - 8,130

kg/ha

Similar to

standard

program (7,240

kg/ha )

[4][5]

Imazosulfuron 50 3.8 - 3.9 t/ha

Statistically at

par with hand

weeding (4.2

t/ha) and weed-

free plots (4.4

t/ha)

[6]

Imazosulfuron

1% GR +

Pretilachlor 8%

100 + 800 N/A

At par with weed-

free check for

enhancing grain

yield

[9]

Imazosulfuron

10% SC
100 N/A

Increased grain

and straw yields;

no statistical

divergence from

hand weeding

twice

[7][10]

Mandatory Visualizations
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Imazosulfuron Mode of Action
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Caption: Mechanism of action pathway for the herbicide Imazosulfuron.
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Experimental Workflow: Field Efficacy Trial

1. Site Selection &
Field Preparation

2. Experimental Design
(e.g., Randomized Block)

3. Plot Establishment &
Rice Seeding/Transplanting

4. Herbicide Application
(PRE / POST at specified DAT)

5. Data Collection
(e.g., 15, 30, 45, 60 DAT)

Weed Density & Dry Weight
Crop Phytotoxicity Assessment

6. Yield Data Collection
(At Harvest)

Grain Yield & Straw Yield 7. Statistical Analysis
(e.g., ANOVA)

8. Conclusion on Efficacy
& Crop Safety

Click to download full resolution via product page

Caption: A typical experimental workflow for an Imazosulfuron field trial.
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Experimental Protocols
Protocol 1: Field Efficacy and Crop Safety Assessment
of Imazosulfuron
1. Objective: To evaluate the efficacy of different dosages and application timings of

Imazosulfuron for weed control in transplanted or drill-seeded rice and to assess its

phytotoxicity to the rice crop.

2. Materials:

Certified rice seeds (variety adapted to the local region).

Imazosulfuron formulation (e.g., 10% SC or 1% GR).

Other herbicides for standard checks or tank mixtures.

Knapsack sprayer with a flat fan nozzle.[11]

Personal Protective Equipment (PPE).

Quadrat (e.g., 0.25 m² or 1 m²) for sampling.

Weighing balance, drying oven.

Plot marking materials (stakes, ropes).

3. Experimental Design:

Design: Use a Randomized Block Design (RBD) with at least three replications.[10]

Treatments: Include a range of Imazosulfuron dosages (e.g., 15, 30, 50, 100 g a.i./ha),

different application timings (e.g., PRE, 5 DAT, EPOST), a standard herbicide check, a hand-

weeding treatment (e.g., at 20 and 40 DAT), and an unweeded (weedy) check.[6][7][10]

Plot Size: Demarcate plots of appropriate size (e.g., 5m x 4m) with buffer zones between

plots to prevent spray drift.
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4. Procedure:

Field Preparation: Prepare the land according to standard local practices for rice cultivation.

Ensure the field is level.

Rice Sowing/Transplanting: Sow drill-seeded rice or transplant 21-25 day old seedlings.[10]

Maintain uniform plant spacing.

Herbicide Application:

Calibrate the sprayer to deliver a consistent volume (e.g., 500 L/ha).[11]

For pre-emergence (PRE) applications, spray within 3 days of seeding onto a moist soil

surface.

For post-emergence (POST) applications, apply at the specified number of days after

transplanting (DAT) or at a specific crop/weed growth stage. For transplanted rice, a

common timing is 5 DAT.[6][7]

Ensure a thin layer of water is present in the paddy as required by the product label, and

hold the water for at least 5 days post-application.[12]

Data Collection:

Weed Data: At regular intervals (e.g., 30 and 60 DAT), place the quadrat randomly in each

plot to count the number of weeds (weed density) by species.[9] Collect the weeds from

the quadrat, dry them in an oven at 70°C until a constant weight is achieved, and record

the weed dry matter.[9]

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 days after application using

a 0-100% scale (0 = no injury, 100 = complete crop death).

Yield Data: At crop maturity, harvest the designated net plot area. Record the grain yield

and straw yield, adjusting for moisture content.[6]

Data Analysis:

Analyze the data using Analysis of Variance (ANOVA).[10]
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Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) /

WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the weed

dry matter in the treated plot.

Protocol 2: Imazosulfuron Residue Persistence Study in
Soil and Rice
1. Objective: To determine the persistence and dissipation of Imazosulfuron residues in paddy

soil, rice grain, and straw under field conditions.

2. Materials:

Imazosulfuron formulation.

Field setup as described in Protocol 1.

Soil auger or core sampler.

Sample bags (properly labeled).

Equipment for harvesting rice grain and straw.

Analytical laboratory with High-Performance Liquid Chromatography (HPLC) or equivalent

instrumentation for residue analysis.

3. Experimental Design:

The experimental setup will be similar to the efficacy trial. Focus on treatments with the

recommended and higher-than-recommended application rates (e.g., 30, 40, 50, and 60 g

a.i./ha).[3]

4. Procedure:

Herbicide Application: Apply Imazosulfuron at the specified rates as a post-emergence

treatment (e.g., 4 days after transplanting).[3]

Sample Collection:
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Soil: Collect soil samples from each plot at multiple depths (e.g., 0-15 cm) before

application and at set intervals after application (e.g., 0, 30, 60, 90, and 120 days/at

harvest).[3] Take multiple subsamples from each plot and composite them.

Plant: Collect rice plant samples at 60 and 90 days after spraying.[3]

Grain and Straw: At harvest (approx. 120 days), collect mature rice grain and straw

samples separately from each plot.[3]

Sample Handling and Storage:

Place all samples in labeled bags and transport them to the laboratory in a cooler.

Store samples frozen at -20°C until analysis to prevent degradation of residues.

Residue Analysis:

Process the soil, grain, and straw samples (e.g., drying, grinding, sieving).

Perform extraction of Imazosulfuron residues using an appropriate solvent and cleanup

procedure.

Quantify the concentration of Imazosulfuron using a validated analytical method (e.g.,

HPLC).

Data Analysis:

Determine the concentration of Imazosulfuron residues (e.g., in µg/g) in each sample

type over time.[3]

Calculate the dissipation kinetics and half-life (DT50) of Imazosulfuron in the soil.

Compare residue levels in grain and straw to the Maximum Residue Limits (MRLs), if

established. The application can be considered safe if residues are not detected at specific

rates.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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